![molecular formula C14H13N3OS B2574022 N-(3-cyanothiophen-2-yl)-4-(dimethylamino)benzamide CAS No. 865546-18-5](/img/structure/B2574022.png)
N-(3-cyanothiophen-2-yl)-4-(dimethylamino)benzamide
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Description
Synthesis Analysis
The synthesis of N-(3-cyanothiophen-2-yl)-4-(dimethylamino)benzamide involves the reaction of 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid in a N-acylation reaction . This reaction is characterized by elemental analyses, FT-IR, 1H and 13C NMR spectroscopic studies, and single crystal X-ray crystallography .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a thiophene ring, a cyano group, a dimethylamino group, and a benzamide group.Chemical Reactions Analysis
This compound can participate in various chemical reactions due to the presence of multiple functional groups. For instance, the cyanoacetamide derivative can be converted to 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl) acrylamide by the action of DMF-DMA in refluxing toluene .Scientific Research Applications
Synthesis and Chemical Properties
- Research has focused on the synthesis and activity of benzamide derivatives, including studies on their synthesis methods, chemical structure characterization, and potential as intermediates for further chemical reactions. For example, derivatives of benzamide have been synthesized and evaluated for anti-inflammatory activity, showcasing the methodological advancements in creating these compounds and their potential therapeutic applications (Lynch et al., 2006).
Biological Evaluation and Therapeutic Potential
- Benzamide derivatives have been studied for their biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, Schiff base ligands containing thiazole moieties, structurally related to benzamides, have been synthesized and characterized, showing significant antimicrobial and antifungal activities (Nagesh et al., 2015).
- In the realm of cancer research, benzamide derivatives have been explored for their potential as anticancer agents. Studies have investigated their synthesis, characterization, and biological evaluation, with some compounds exhibiting promising in vitro anticancer activity against various human cancer cell lines (Fahim & Shalaby, 2019).
Advanced Applications
- The exploration of benzamide derivatives extends into advanced applications such as molecular imaging. Research on benzamide-based PET imaging probes for the detection of malignant melanoma highlights the potential of these compounds in diagnostic imaging, providing a basis for the development of novel imaging agents with enhanced specificity and sensitivity (Pyo et al., 2020).
properties
IUPAC Name |
N-(3-cyanothiophen-2-yl)-4-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c1-17(2)12-5-3-10(4-6-12)13(18)16-14-11(9-15)7-8-19-14/h3-8H,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKDSPBVBJOECFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NC2=C(C=CS2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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